Cas no 1421477-20-4 (1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea)

• Product Name: 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea
• CAS No: 1421477-20-4
• MF: C₁₉H₁₇FN₄O
• MW: 336.362887144089
• CID: 5402836
• Update Time: 2025-07-20

1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-3-(2-fluorophenyl)urea
• 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea

• Inchi： 1S/C19H17FN4O/c20-15-4-1-2-5-16(15)23-19(25)22-14-9-7-13(8-10-14)17-12-21-18-6-3-11-24(17)18/h1-2,4-5,7-10,12H,3,6,11H2,(H2,22,23,25)
• InChI Key： PUPMVDOVJJVFGD-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C2N3CCCC3=NC=2)C=C1)C(NC1=CC=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea

Introduction to 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea (CAS No. 1421477-20-4)

1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea, identified by its CAS number 1421477-20-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex aromatic structure, incorporating both fluoro-substituted phenyl and pyrrolo[1,2-a]imidazole moieties. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural framework of 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea is highly relevant to contemporary research efforts aimed at identifying novel bioactive molecules. The presence of a fluoro group at the 2-position of the phenyl ring is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, pharmacokinetic properties, and binding affinity of a compound. This feature has been extensively studied in the development of modern pharmaceuticals, where fluorinated analogs often exhibit enhanced efficacy and reduced toxicity compared to their non-fluorinated counterparts.

Furthermore, the pyrrolo[1,2-a]imidazole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Pyrrolo[1,2-a]imidazoles have been reported to exhibit diverse pharmacological activities, including antiviral, anti-inflammatory, and anticancer effects. The incorporation of this motif into 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea suggests potential therapeutic applications in these areas. Recent studies have highlighted the importance of such heterocyclic systems in modulating key biological pathways, making them valuable tools for drug discovery.

The urea functional group within the molecule also plays a crucial role in determining its biological profile. Urea-based compounds are well-documented for their ability to act as modulators of enzyme activity and receptor binding. In particular, urea derivatives have been explored for their potential in inhibiting proteases and kinases—enzymes that are frequently dysregulated in diseases such as cancer and inflammation. The specific arrangement of the urea moiety in 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea may contribute to its unique interaction with biological targets, warranting further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of complex molecules like 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea with high precision. These computational approaches have been instrumental in guiding experimental design and optimizing lead compounds for therapeutic use. For instance, virtual screening techniques have been employed to identify potential binding pockets on target proteins where this compound may exert its effects. Such methodologies are essential in modern drug discovery pipelines, allowing for rapid assessment of large libraries of compounds.

In vitro studies have begun to unravel the pharmacological potential of 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea, revealing promising activities in several key biological assays. Preliminary data suggest that this compound may inhibit the activity of certain enzymes involved in cancer progression by interfering with their catalytic mechanisms. Additionally, its interaction with membrane receptors has been explored as a potential avenue for treating inflammatory disorders. These findings underscore the importance of structural diversity in medicinal chemistry and highlight how modifications at specific positions—such as the fluoro-substituted phenyl ring—can significantly alter biological outcomes.

The synthesis of 1-(2-fluorophenyl)-3-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)urea presents an intriguing challenge due to its complex architecture. Multi-step synthetic routes involving cross-coupling reactions between aryl halides and organometallic reagents are typically employed to construct the pyrrolo[1,2-a]imidazole core. Subsequent functionalization with the fluoro-substituted phenyl group and urea moiety requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such intricate molecules more efficiently than ever before.

The pharmacokinetic properties of 1-(2-fluorophenyl)-3-(4-{5H，6H，7H-pyrrolo[1，2-a]imidazol-3-yla phen yl)urea are also under scrutiny as part of its evaluation as a drug candidate。 Fluoro substitution often enhances lipophilicity， which can improve membrane permeability but may also raise concerns about metabolic clearance。 Studies using physicochemical property prediction tools have been conducted to estimate parameters such as solubility、logP values，and blood-brain barrier penetration。 These data are critical for assessing whether this compound will achieve adequate bioavailability following oral administration or other routes。

As research progresses，the integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like CAS No 1421477 - 20 - 4。 These models can analyze vast datasets containing structural、chemical，and biological information to predict how different modifications will affect a molecule's properties。 By leveraging such computational tools，researchers can prioritize compounds for experimental validation based on their predicted efficacy and safety profiles。

The broader significance of CAS No 1421477 - 20 - 4 lies in its representation of the intersection between organic chemistry，medicinal biology，and computational science。 Its development exemplifies how interdisciplinary approaches can lead to innovative therapeutic strategies。 As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in addressing unmet medical needs。